3-(4-methoxyphenyl)-2-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(4-methoxyphenyl)-2-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H18N4O3S2/c1-14-5-3-4-6-17(14)21-25-19(30-26-21)13-32-23-24-18-11-12-31-20(18)22(28)27(23)15-7-9-16(29-2)10-8-15/h3-12H,13H2,1-2H3
• InChI Key: PBOTWVQNYKJCGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CSC3=NC4=C(C(=O)N3C5=CC=C(C=C5)OC)SC=C4
• Molecular Formula: C23H18N4O3S2
• Molecular Weight: 462.5 g/mol
• CAS No.: 1040667-41-1

Description

This compound belongs to the thieno[3,2-d]pyrimidin-4-one class, a scaffold known for its pharmacological relevance in kinase inhibition, anticancer, and anti-inflammatory applications. Structurally, it features:

• A thieno[3,2-d]pyrimidin-4-one core, which provides a planar heterocyclic system conducive to π-π stacking interactions.
• A sulfanyl (-S-) linker at position 2, connected to a 1,2,4-oxadiazole moiety substituted with a 2-methylphenyl group. The oxadiazole ring contributes to electron-deficient character, influencing binding affinity in enzymatic pockets.

This structural complexity distinguishes it from simpler pyrimidine derivatives, offering tailored physicochemical and biological properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis

Key analogs and their structural variations are tabulated below:

Compound Name	Core Structure	Position 3 Substituent	Position 2 Substituent	Bioactivity Relevance	Reference
Target Compound	Thieno[3,2-d]pyrimidin-4-one	4-Methoxyphenyl	[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl	Potential kinase inhibition due to oxadiazole’s electron-withdrawing nature
3-Allyl-2-(benzylsulfanyl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one	Thieno[2,3-d]pyrimidin-4-one	4-Fluorophenyl	Benzylsulfanyl	Enhanced metabolic stability via fluorophenyl; moderate solubility in polar solvents
3-(4-Ethoxyphenyl)-2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	Benzothieno[2,3-d]pyrimidin-4-one	4-Ethoxyphenyl	2-(4-Methoxyphenyl)-2-oxoethylsulfanyl	Reduced cellular permeability due to bulkier tetrahydrobenzothieno core
2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-5-(4-methylphenyl)-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one	Thieno[2,3-d]pyrimidin-4-one	4-Methylphenyl	(3,5-Dimethylisoxazol-4-yl)methylsulfanyl	Improved binding to hydrophobic pockets via isoxazole’s methyl groups

Physicochemical and Pharmacokinetic Properties

• Lipophilicity : The target compound’s 4-methoxyphenyl group increases logP compared to the 4-fluorophenyl analog (logP ~3.2 vs. ~2.8), favoring membrane permeability but risking higher plasma protein binding .
• Solubility : The sulfanyl linker in all analogs reduces aqueous solubility (<10 µM in PBS), necessitating formulation optimization for in vivo studies .
• Metabolic Stability : The 1,2,4-oxadiazole in the target compound may undergo slower hepatic degradation than the isoxazole in the dimethylisoxazolyl analog, as oxadiazoles are less prone to oxidative metabolism .

Key Research Findings

• Synthetic Feasibility : The target compound’s oxadiazole moiety requires multi-step synthesis (e.g., cyclization of amidoximes), contrasting with simpler sulfanyl-linked analogs .
• Computational Predictions : Molecular dynamics simulations indicate the 2-methylphenyl-oxadiazole group stabilizes interactions with ATP-binding sites in kinases, reducing conformational flexibility .